Cas no 1805399-94-3 (Ethyl 5-aminomethyl-4-chloro-2-cyanobenzoate)

• Product Name: Ethyl 5-aminomethyl-4-chloro-2-cyanobenzoate
• CAS No: 1805399-94-3
• MF: C₁₁H₁₁ClN₂O₂
• MW: 238.670241594315
• CID: 4948751
• Update Time: 2025-05-23

Ethyl 5-aminomethyl-4-chloro-2-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-aminomethyl-4-chloro-2-cyanobenzoate

• Inchi： 1S/C11H11ClN2O2/c1-2-16-11(15)9-3-8(6-14)10(12)4-7(9)5-13/h3-4H,2,6,14H2,1H3
• InChI Key： HPFRCGUMNBISIX-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=C(C(=O)OCC)C=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 1.3
• Topological Polar Surface Area: 76.1

Additional information on Ethyl 5-aminomethyl-4-chloro-2-cyanobenzoate

Comprehensive Overview of Ethyl 5-aminomethyl-4-chloro-2-cyanobenzoate (CAS No. 1805399-94-3)

Ethyl 5-aminomethyl-4-chloro-2-cyanobenzoate (CAS No. 1805399-94-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This compound, characterized by its unique molecular structure featuring an ethyl ester, aminomethyl, chloro, and cyano functional groups, serves as a versatile intermediate in the development of bioactive molecules. Its CAS number 1805399-94-3 is frequently searched by researchers and chemists seeking high-purity reagents for advanced applications.

In recent years, the demand for Ethyl 5-aminomethyl-4-chloro-2-cyanobenzoate has surged due to its potential role in the synthesis of novel heterocyclic compounds, which are pivotal in drug discovery. The compound’s cyano group and chloro substituent make it a valuable building block for constructing complex frameworks, such as quinazolines and benzimidazoles, which are often explored for their therapeutic properties. Researchers are particularly interested in its utility for designing kinase inhibitors and antimicrobial agents, aligning with current trends in targeting resistant pathogens and cancer therapies.

The synthesis of Ethyl 5-aminomethyl-4-chloro-2-cyanobenzoate involves multi-step organic reactions, including esterification, chlorination, and amination, ensuring high selectivity and yield. Its molecular formula and weight are often queried in databases, reflecting its importance in analytical chemistry. The compound’s solubility in polar solvents like DMF and DMSO further enhances its applicability in laboratory settings.

From an industrial perspective, CAS No. 1805399-94-3 is increasingly referenced in patents related to agrochemicals and material science, where its derivatives contribute to the development of advanced coatings and functional materials. Environmental and safety data for this compound are also critical, as stakeholders prioritize green chemistry principles and sustainable synthesis methods. FAQs about its storage conditions (e.g., inert atmosphere, low temperature) and handling precautions are common among users.

In summary, Ethyl 5-aminomethyl-4-chloro-2-cyanobenzoate (CAS No. 1805399-94-3) stands at the intersection of innovation and practicality, addressing contemporary challenges in medicinal chemistry and industrial applications. Its structural features and reactivity profile continue to inspire cutting-edge research, making it a staple in modern synthetic workflows.